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Compound of Interest

Compound Name: SMI 6860766

Cat. No.: B1681831 Get Quote

Application Notes and Protocols for SMI
6860766
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the dissolution and use of SMI 6860766,

a small molecule inhibitor of the CD40-TRAF6 interaction, for in vitro cell culture experiments.

Introduction
SMI 6860766 is a valuable research tool for investigating cellular signaling pathways mediated

by the interaction of CD40 and TNF receptor-associated factor 6 (TRAF6). This interaction is a

key component of inflammatory responses, and its inhibition has been shown to ameliorate

complications associated with diet-induced obesity by improving glucose tolerance and

reducing immune cell accumulation in adipose tissue. These notes provide a comprehensive

guide for the proper handling and application of SMI 6860766 in a laboratory setting.
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Property Value Reference

Molecular Formula C15H11BrClNO [1]

Molecular Weight 336.61 g/mol [1]

Solubility DMSO [1]

Mechanism of Action
Inhibitor of CD40-TRAF6

interaction
[2]

Reported Effective

Concentration

0-100 µM (in bone marrow-

derived macrophages)[2], 2

µM (in rat hippocampal

neurons)

Vehicle Control 0.01% DMSO

Experimental Protocols
Preparation of SMI 6860766 Stock Solution (10 mM)
Materials:

SMI 6860766 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of SMI 6860766: To prepare a 10 mM stock solution, use the

following formula:

Mass (mg) = 10 mmol/L * 0.001 L * 336.61 g/mol * 1000 mg/g = 3.3661 mg
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Dissolution:

Carefully weigh out 3.37 mg of SMI 6860766 powder and place it in a sterile

microcentrifuge tube.

Add 1 mL of cell culture grade DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A

brief sonication in a water bath may be used to aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for long-term storage. Avoid repeated freeze-thaw cycles. For

short-term storage (up to a few days), the solution can be kept at 4°C.

Dilution of SMI 6860766 for Cell Culture Experiments
Materials:

10 mM SMI 6860766 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Determine the final desired concentration: Based on literature or preliminary experiments,

decide on the final concentration of SMI 6860766 to be used for treating the cells (e.g., 2 µM,

10 µM, etc.).

Serial Dilution: It is recommended to perform serial dilutions to achieve the final

concentration. This ensures accuracy and minimizes the concentration of DMSO in the final

culture medium.
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Example for a final concentration of 10 µM in 1 mL of medium:

1. Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

complete cell culture medium. This results in a 10 µM working solution.

2. Add the desired volume of this 10 µM working solution to your cell culture wells to

achieve the final concentration. For instance, if you add 100 µL of the 10 µM solution to

900 µL of medium in a well, the final concentration will be 1 µM.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the wells treated with SMI 6860766.

For example, if the final DMSO concentration in the treated wells is 0.1%, the vehicle control

wells should also contain 0.1% DMSO in the complete cell culture medium.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using SMI 6860766 in cell culture.
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Caption: Inhibition of the CD40-TRAF6 signaling pathway by SMI 6860766.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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